Cas no 1824807-00-2 (3-(1-Phenylprop-1-en-2-yl)pyrrolidine)

• Product Name: 3-(1-Phenylprop-1-en-2-yl)pyrrolidine
• CAS No: 1824807-00-2
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6231835
• PubChem ID: 122237320
• Update Time: 2025-05-24

3-(1-Phenylprop-1-en-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1824807-00-2
• EN300-1863150
• 3-(1-phenylprop-1-en-2-yl)pyrrolidine
• 3-(1-Phenylprop-1-en-2-yl)pyrrolidine

• Inchi： 1S/C13H17N/c1-11(13-7-8-14-10-13)9-12-5-3-2-4-6-12/h2-6,9,13-14H,7-8,10H2,1H3/b11-9-
• InChI Key： YVYYCGPQTQUOJJ-LUAWRHEFSA-N
• SMILES： N1CCC(/C(=C\C2C=CC=CC=2)/C)C1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(1-Phenylprop-1-en-2-yl)pyrrolidine

Comprehensive Overview of 3-(1-Phenylprop-1-en-2-yl)pyrrolidine (CAS No. 1824807-00-2): Properties, Applications, and Industry Insights

3-(1-Phenylprop-1-en-2-yl)pyrrolidine (CAS No. 1824807-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrrolidine derivative features a unique phenylpropene substitution pattern, making it a valuable intermediate for drug discovery and functional material development. Its molecular structure combines aromatic and aliphatic characteristics, offering versatile reactivity for synthetic applications.

Recent studies highlight the compound's potential in modulating biological targets, particularly in neurological research where pyrrolidine-based compounds show promise. The 1-phenylprop-1-en-2-yl moiety contributes to enhanced lipophilicity, a property increasingly sought after in blood-brain barrier penetration studies. Researchers are actively investigating its structure-activity relationships (SAR) to develop novel therapeutic agents for CNS disorders, aligning with current trends in precision medicine and neuropharmacology.

From a synthetic chemistry perspective, 3-(1-Phenylprop-1-en-2-yl)pyrrolidine serves as a versatile building block for heterocyclic chemistry. Its CAS No. 1824807-00-2 has become a frequently searched identifier in chemical databases, reflecting growing industrial interest. The compound's stability under various conditions makes it particularly valuable for high-throughput screening applications and combinatorial chemistry approaches that dominate modern drug discovery pipelines.

Material scientists have explored applications of this pyrrolidine derivative in organic electronics, where its conjugated system shows potential for charge transport properties. This aligns with the booming demand for flexible electronics and organic photovoltaics, addressing sustainability concerns in the tech industry. The compound's structural tunability allows for precise modification of electronic properties, making it relevant to current research in energy storage materials.

Quality control of 3-(1-Phenylprop-1-en-2-yl)pyrrolidine requires rigorous analytical methods. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify the purity of this compound (CAS No. 1824807-00-2), especially for pharmaceutical-grade applications. The growing emphasis on quality by design (QbD) in chemical manufacturing has increased demand for well-characterized intermediates like this pyrrolidine-based compound.

Environmental considerations surrounding green chemistry have prompted investigations into sustainable synthesis routes for 3-(1-Phenylprop-1-en-2-yl)pyrrolidine. Recent publications highlight catalytic methods that reduce waste generation, addressing the pharmaceutical industry's push toward eco-friendly synthesis. These developments respond to increasing regulatory pressures and consumer demand for sustainable pharmaceuticals.

The commercial landscape for CAS No. 1824807-00-2 reflects broader trends in fine chemicals markets. Custom synthesis services report growing requests for this pyrrolidine derivative, particularly from contract research organizations (CROs) engaged in early-stage drug discovery. Market analysts note parallel growth in demand for related pharmaceutical intermediates as the industry expands small molecule therapeutics development.

Safety assessments of 3-(1-Phenylprop-1-en-2-yl)pyrrolidine follow standard ICH guidelines for novel compounds. While not classified as hazardous, proper handling procedures are recommended, consistent with laboratory best practices for organic compounds. The compound's stability profile makes it suitable for global supply chains, an important consideration in today's interconnected research environment.

Future research directions for this compound may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The pyrrolidine nitrogen offers a handle for further functionalization, while the phenylpropene group could serve as a photoactive moiety in light-responsive systems. Such applications align with cutting-edge theranostic approaches that combine therapy and diagnostics.

In conclusion, 3-(1-Phenylprop-1-en-2-yl)pyrrolidine (CAS No. 1824807-00-2) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its growing prominence in research publications and patent applications underscores its value as a versatile intermediate in contemporary chemical and pharmaceutical development.